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Compound of Interest

Compound Name: 1,3-Diisopropylurea-d14
Cat. No.: B15557294
Get Quote
\ J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 1,3-Diisopropylurea-d14, a deuterated
analog of a primary degradation product of the herbicide Bromacil. This document is intended
to serve as a comprehensive resource, detailing its chemical properties, typical analytical
specifications, and applications in scientific research, particularly as an internal standard in
analytical chemistry.

Introduction

1,3-Diisopropylurea-d14 is a stable isotope-labeled form of 1,3-Diisopropylurea. The
substitution of hydrogen atoms with deuterium provides a distinct mass signature, making it an
ideal internal standard for quantitative analysis using mass spectrometry-based methods. Its
primary application lies in the accurate detection and quantification of its non-labeled
counterpart, which is a significant metabolite formed during the photocatalyzed degradation of
Bromacil.[1][2]

Physicochemical Properties
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A summary of the key physicochemical properties of 1,3-Diisopropylurea-d14 is presented

below.

Property

Value

Reference

Chemical Name

1,3-Diisopropylurea-d14

[1]

Diptocarpamidine-d14, N,N'-

Synonyms Bis(1-methylethyl)urea-d14, [1]
N,N'-Diisopropylurea-d14

CAS Number 2733161-36-7 [1]

Molecular Formula C7H2D14N20 [1][2]

Molecular Weight 158.30 g/mol [1][2]

Appearance White Solid [1]

Storage Conditions -20°C [2]

Representative Certificate of Analysis Data

While a specific Certificate of Analysis (CoA) is proprietary to the supplier and provided upon

purchase, the following table summarizes the typical quantitative data expected for a high-

purity batch of 1,3-Diisopropylurea-d14.[3]

Parameter

Specification

Analytical Method

Chemical Purity (HPLC)

=298%

High-Performance Liquid
Chromatography (HPLC)

Isotopic Purity

=99 atom % D

Mass Spectrometry (MS)

Isotopic Enrichment

Deuterium incorporation at

specified positions

Nuclear Magnetic Resonance

(NMR) Spectroscopy

Identity Confirmation

Conforms to the structure

1H NMR, 3C NMR, Mass

Spectrometry
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Experimental Protocols

Detailed methodologies for the quality control and application of 1,3-Diisopropylurea-d14 are
crucial for obtaining reliable experimental results. Below are representative protocols for its
analysis.

Purity Determination by High-Performance Liquid
Chromatography (HPLC)

This method is designed to assess the chemical purity of 1,3-Diisopropylurea-d14.

Instrumentation: A standard HPLC system equipped with a UV detector.
e Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 pm).

* Mobile Phase: A gradient of acetonitrile and water.

e Flow Rate: 1.0 mL/min.

o Detection: UV at 210 nm.

« Injection Volume: 10 pL.

e Procedure: A known concentration of the sample is dissolved in the mobile phase, injected
into the HPLC system, and the peak area is used to calculate the purity against a reference
standard.

Isotopic Purity and Identity Confirmation by Mass
Spectrometry (MS)

This protocol is for confirming the molecular weight and assessing the isotopic enrichment.

 Instrumentation: A high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) coupled with
an appropriate ionization source (e.g., Electrospray lonization - ESI).

o |onization Mode: Positive ion mode.
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Sample Preparation: The sample is dissolved in a suitable solvent such as methanol or
acetonitrile with 0.1% formic acid.

Data Acquisition: Full scan mode to determine the mass-to-charge ratio (m/z) of the
molecular ion.

Analysis: The measured m/z is compared to the theoretical mass of 1,3-Diisopropylurea-
d14. The isotopic distribution is analyzed to confirm the level of deuterium incorporation.

Structural Confirmation by Nuclear Magnetic Resonance
(NMR) Spectroscopy

NMR spectroscopy is used to confirm the chemical structure and the positions of deuterium

labeling.

Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

Solvent: Deuterated solvent such as Chloroform-d (CDCIs) or Dimethyl Sulfoxide-de (DMSO-
ds).

Experiments: H NMR and 13C NMR spectra are acquired.

Analysis: The *H NMR spectrum is expected to show a significant reduction in signal
intensity for the isopropyl protons due to deuteration. The 13C NMR spectrum will show
characteristic shifts for the carbonyl and isopropyl carbons, confirming the carbon skeleton.

Synthesis Overview

The synthesis of 1,3-Diisopropylurea-d14 typically involves the reaction of a deuterated

precursor with a suitable reagent to form the urea linkage. A common synthetic route for ureas

involves the reaction of an isocyanate with an amine. For the deuterated analog, this would

likely involve deuterated isopropylamine and a suitable carbonyl source.
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Intermediate Further Reaction PEL,S-Diisopropylurea-dla

A simplified synthetic pathway for 1,3-Diisopropylurea-d14.

Application Workflow: Internal Standard for
Bromacil Degradation Analysis

The primary use of 1,3-Diisopropylurea-d14 is as an internal standard in the quantification of
1,3-Diisopropylurea in environmental or biological samples. The following workflow illustrates

this application.
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Workflow for using 1,3-Diisopropylurea-d14 as an internal standard.
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Conclusion

1,3-Diisopropylurea-d14 is a critical analytical tool for researchers studying the environmental
fate of the herbicide Bromacil. Its well-defined chemical and physical properties, combined with
its high isotopic purity, make it an excellent internal standard for accurate and precise
guantification. The experimental protocols and workflows described in this guide provide a solid
foundation for its effective use in a research setting. For specific lot-to-lot data, users should
always refer to the Certificate of Analysis provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. pharmaffiliates.com [pharmaffiliates.com]

2. usbio.net [usbhio.net]

3. 1,3-Diisopropylurea-d14 | LGC Standards [lgcstandards.com]

e To cite this document: BenchChem. [Technical Guide: 1,3-Diisopropylurea-d14 for Advanced
Research Applications]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15557294/docs#technical-guide-1-3-diisopropylurea-
d14-for-advanced-research-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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